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Compound of Interest

Compound Name: Dihydrofolic acid

Cat. No.: B1670598 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

dihydrofolic acid (DHF) is crucial for studying folate metabolism, evaluating the efficacy of

dihydrofolate reductase (DHFR) inhibitors, and understanding cellular processes like nucleotide

synthesis. High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive

method for the analysis of DHF. These application notes provide detailed protocols and

quantitative data to guide the development and implementation of HPLC-based assays for

dihydrofolic acid.

Introduction to Dihydrofolic Acid and its
Significance
Dihydrofolic acid is a key intermediate in the folate metabolic pathway. It is synthesized from

folic acid and subsequently reduced to tetrahydrofolic acid (THF) by the enzyme dihydrofolate

reductase (DHFR). THF and its derivatives are essential cofactors in the synthesis of purines

and thymidylate, which are vital for DNA synthesis and cell proliferation.[1] Because of its

central role, DHFR is a major target for various therapeutic agents, including anticancer drugs

like methotrexate and antibacterial agents like trimethoprim. Therefore, methods to quantify

DHF are essential for assessing DHFR activity and the impact of its inhibitors.

Principles of HPLC Analysis for Dihydrofolic Acid
The analysis of dihydrofolic acid by HPLC typically involves reversed-phase chromatography.

A non-polar stationary phase, most commonly a C18 column, is used in conjunction with a
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polar mobile phase. The separation is based on the differential partitioning of the analyte

between the stationary and mobile phases. Due to the inherent instability of reduced folates

like DHF, special precautions during sample preparation and analysis are necessary to prevent

oxidation. Detection is commonly achieved using UV-Vis spectroscopy, as folates have a

characteristic absorbance spectrum.

Folate Metabolism Pathway
The following diagram illustrates the central role of dihydrofolic acid in the folate metabolic

pathway.
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HPLC Analysis Workflow for Dihydrofolic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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